Cas no 2138816-73-4 (tert-butyl (2E)-3-4-(dimethylsulfamoyl)phenylprop-2-enoate)

• Product Name: tert-butyl (2E)-3-4-(dimethylsulfamoyl)phenylprop-2-enoate
• CAS No: 2138816-73-4
• MF: C₁₅H₂₁NO₄S
• MW: 311.396543264389
• CID: 5610798
• PubChem ID: 165486780
• Update Time: 2025-05-21

tert-butyl (2E)-3-4-(dimethylsulfamoyl)phenylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2E)-3-[4-(dimethylsulfamoyl)phenyl]prop-2-enoate
• EN300-844798
• 2138816-73-4
• tert-butyl (2E)-3-4-(dimethylsulfamoyl)phenylprop-2-enoate

• Inchi： 1S/C15H21NO4S/c1-15(2,3)20-14(17)11-8-12-6-9-13(10-7-12)21(18,19)16(4)5/h6-11H,1-5H3/b11-8+
• InChI Key： SPWSGTQZZRDXOF-DHZHZOJOSA-N
• SMILES： S(C1C=CC(/C=C/C(=O)OC(C)(C)C)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 311.11912932g/mol
• Monoisotopic Mass: 311.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl (2E)-3-4-(dimethylsulfamoyl)phenylprop-2-enoate

tert-butyl (2E)-3-4-(dimethylsulfamoyl)phenylprop-2-enoate: A Comprehensive Overview

The compound tert-butyl (2E)-3-4-(dimethylsulfamoyl)phenylprop-2-enoate, with the CAS number 2138816-73-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agricultural science. This compound is notable for its unique structural features, which include a tert-butyl group and a dimethylsulfamoyl moiety, both of which contribute to its versatile chemical properties.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in the development of bioactive polymers, which are increasingly being used in drug delivery systems due to their biocompatibility and controlled release properties. The dimethylsulfamoyl group in particular has been shown to enhance the solubility and stability of these polymers under physiological conditions.

In addition to its applications in materials science, this compound has also been investigated for its potential in pesticide development. The incorporation of the tert-butyl group into the molecular structure has been found to improve the compound's ability to target specific agricultural pests without adversely affecting non-target organisms. This selective toxicity is a critical factor in modern pesticide design, as it helps reduce environmental impact while maintaining efficacy.

The synthesis of tert-butyl (2E)-3-4-(dimethylsulfamoyl)phenylprop-2-enoate involves a multi-step process that typically begins with the preparation of the dimethylsulfamoyl derivative. Recent advancements in catalytic techniques have enabled chemists to optimize this synthesis pathway, significantly improving yields and reducing production costs. These improvements have made the compound more accessible for large-scale applications, particularly in the pharmaceutical and agricultural sectors.

Another area where this compound has shown promise is in the field of analytical chemistry. Its unique spectroscopic properties make it an ideal candidate for use as a reference standard in high-performance liquid chromatography (HPLC) and mass spectrometry analyses. This has led to its adoption by several research institutions as a benchmark for assessing the performance of analytical instruments.

Looking ahead, ongoing research is focused on exploring the potential of tert-butyl (2E)-3-4-(dimethylsulfamoyl)phenylprop-2-enoate in green chemistry applications. Scientists are investigating its role as a building block for synthesizing biodegradable plastics, which could offer a sustainable alternative to traditional petroleum-based polymers. Initial results have been encouraging, with studies demonstrating that polymers derived from this compound exhibit excellent mechanical properties while being fully compostable under industrial conditions.

In conclusion, tert-butyl (2E)-3-4-(dimethylsulfamoyl)phenylprop-2-enoate is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within pharmaceuticals, agriculture, and materials science.